Cas no 72670-47-4 (D-xylo-Hexose, 2,3,6-trideoxy-3-C-methyl-4-O-methyl-3-nitro-)

72670-47-4 structure
Product name:D-xylo-Hexose, 2,3,6-trideoxy-3-C-methyl-4-O-methyl-3-nitro-
D-xylo-Hexose, 2,3,6-trideoxy-3-C-methyl-4-O-methyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
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- D-xylo-Hexose, 2,3,6-trideoxy-3-C-methyl-4-O-methyl-3-nitro-
- Q27257205
- 72670-47-4
- 2,3,6-tri-deoxy-3-c-methyl-4-O-methyl-3-nitro-d-xylohexose
- D-Rubranitrose
- UNII-3H7HE3NZY9
- Rubranitrose, D-
- 3H7HE3NZY9
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- Inchi: InChI=1S/C8H15NO5/c1-5-7(13-3)8(2,9(11)12)4-6(10)14-5/h5-7,10H,4H2,1-3H3
- InChI Key: GKZOPUJKVPZFRV-UHFFFAOYSA-N
- SMILES: COC1C(C)OC(O)CC1(C)N(=O)=O
Computed Properties
- Exact Mass: 205.09502258Da
- Monoisotopic Mass: 205.09502258Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 92.4Ų
D-xylo-Hexose, 2,3,6-trideoxy-3-C-methyl-4-O-methyl-3-nitro- Related Literature
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1. Branched-chain sugars. Part 18. Syntheses of D-rubranitrose (2,3,6-trideoxy-3-C-methyl-4-O-methyl-3-nitro-D-xylo-hexopyranose) and a derivative of D-kijanose (2,3,4,6-tetradeoxy-4-methoxycarbonylamino-3-methyl-3-nitro-α-D-xylo-hexopyranose)John S. Brimacombe,Khandker M. M. Rahman J. Chem. Soc. Perkin Trans. 1 1985 1073
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2. Branched-chain sugars. Part 16. The synthesis of a derivative of 3-amino-2,3,6-trideoxy-3-C-methyl-L-xylo-hexopyranose, the novel branched-chain amino sugar of antibiotic A35512BJohn S. Brimacombe,Roderick Hanna,Leslie C. N. Tucker J. Chem. Soc. Perkin Trans. 1 1983 2277
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Qianjin Kang,Yuemao Shen,Linquan Bai Nat. Prod. Rep. 2012 29 243
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Chia-I. Lin,Reid M. McCarty,Hung-wen Liu Chem. Soc. Rev. 2013 42 4377
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Shanteri Singh,George N. Phillips Jr.,Jon S. Thorson Nat. Prod. Rep. 2012 29 1201
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